Cas no 1350636-48-4 (4-(2-Methoxyethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 4-(2-Methoxyethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1350636-48-4
• MF: C₁₄H₂₂BNO₄
• MW: 279.13978433609
• CID: 1033947
• PubChem ID: 71303062
• Update Time: 2025-10-31

4-(2-Methoxyethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 1350636-48-4
• DB-294638
• J-513316
• DTXSID90744820

• Inchi： 1S/C14H22BNO4/c1-13(2)14(3,4)20-15(19-13)11-10-16-7-6-12(11)18-9-8-17-5/h6-7,10H,8-9H2,1-5H3
• InChI Key： COYSHKOFJGGCRQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=CC=2OCCOC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 279.1641883g/mol
• Monoisotopic Mass: 279.1641883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(2-Methoxyethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 4-(2-Methoxyethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1350636-48-4)

4-(2-Methoxyethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a highly specialized boron-containing compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. With its unique molecular structure, this compound serves as a versatile intermediate in the development of drug candidates, agrochemicals, and advanced materials. Its CAS number 1350636-48-4 ensures precise identification in chemical databases, making it a critical reference for researchers and industry professionals.

The growing interest in boronic acid derivatives like 4-(2-Methoxyethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is driven by their applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern catalysis. This reaction is pivotal for constructing carbon-carbon bonds, a fundamental step in synthesizing complex biologically active molecules. Researchers are increasingly exploring its potential in targeted drug delivery and cancer therapeutics, aligning with the current focus on precision medicine and personalized healthcare.

In the context of green chemistry, this compound’s role in atom-efficient reactions is noteworthy. Its dioxaborolane moiety enhances stability and reactivity, reducing the need for harsh conditions. This aligns with the global push for sustainable synthesis methods, a topic frequently searched in academic and industrial forums. Additionally, its methoxyethoxy side chain improves solubility, a property highly valued in formulation science.

From an SEO perspective, queries such as "boronate ester applications," "pyridine derivatives in drug discovery," and "CAS 1350636-48-4 uses" reflect user intent. Addressing these, this compound’s utility in proteolysis-targeting chimeras (PROTACs) and fluorescence labeling is groundbreaking. Its structural adaptability makes it a favorite in high-throughput screening for kinase inhibitors, a hot topic in oncology research.

Quality control of 4-(2-Methoxyethoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is paramount, with HPLC and NMR being standard analytical tools. The compound’s purity and stability are critical for reproducible results, a concern echoed in lab protocols and patent filings. Its storage conditions (typically under inert atmosphere) are frequently searched, underscoring its handling sensitivity.

In summary, CAS 1350636-48-4 represents a fusion of innovation and practicality in chemical research. Its relevance to cutting-edge science and alignment with industry trends ensures its continued prominence in scientific literature and commercial applications.